
Understanding Parathion and
Organophosphates

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Parathion-ethyl D10

CAS No.: 350820-04-1

Cat. No.: B566265

Get Quote

1. General Information and Historical Context

Parathion is an organophosphate insecticide and acaricide. It was first synthesized in the

1940s and saw widespread agricultural use due to its high efficacy. However, its extreme

toxicity to non-target organisms, including humans and wildlife, has led to severe restrictions or

outright bans in many countries. Parathion-ethyl D10 is a deuterated (heavy isotope-labeled)

version of parathion-ethyl. Such isotopically labeled compounds are primarily used as internal

standards in analytical chemistry, particularly in mass spectrometry-based methods for

environmental monitoring or forensic analysis, to ensure accurate quantification of the non-

labeled compound.

2. Mechanism of Toxicity

The toxicity of parathion, like other organophosphates, stems from its ability to irreversibly

inhibit the enzyme acetylcholinesterase (AChE).

Normal Function: AChE is a crucial enzyme in the nervous system. It breaks down the

neurotransmitter acetylcholine (ACh) in the synaptic cleft, terminating the nerve signal.
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Organophosphate Inhibition: Parathion is metabolized in the body to its active form,

paraoxon. Paraoxon binds to the active site of AChE, phosphorylating it and rendering it non-

functional.

Consequence: With AChE inhibited, acetylcholine accumulates in the synapses, leading to

overstimulation of cholinergic receptors throughout the nervous system. This causes a

cholinergic crisis, characterized by a range of severe symptoms that can rapidly lead to

respiratory failure and death.

3. Public Safety, Decontamination, and Medical Countermeasures

Due to its high toxicity and ability to be absorbed through the skin, inhalation, or ingestion,

handling any amount of parathion requires extreme caution and specialized safety protocols.

Personal Protective Equipment (PPE): Proper handling requires, at a minimum, a certified

respirator, chemical-resistant gloves, a lab coat, and eye protection, often within a certified

chemical fume hood.

Decontamination: In case of exposure, immediate decontamination is critical. This involves

removing all contaminated clothing and washing the affected skin area thoroughly with soap

and water.

Medical Countermeasures: Treatment for organophosphate poisoning is a medical

emergency and involves:

Atropine: A muscarinic antagonist that blocks the effects of excess acetylcholine at the

receptor sites.

Pralidoxime (2-PAM): An oxime that can reactivate the phosphorylated AChE, but it must

be administered quickly after exposure to be effective.

Supportive care to manage symptoms, particularly respiratory support.

This information is provided for educational and safety awareness purposes. The synthesis,

handling, or use of parathion is extremely dangerous and should not be attempted outside of a

highly regulated and equipped professional laboratory by trained personnel.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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